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Compound of Interest

Compound Name:

(S)-2-Amino-6-((tert-

butoxycarbonyl)amino)hexanoic

acid

Cat. No.: B556987 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data for H-Lys(Boc)-OH (Nε-

tert-Butoxycarbonyl-L-lysine), a critical building block in peptide synthesis and various research

applications. Adherence to proper safety protocols is paramount when handling this compound

to ensure personnel safety and maintain experimental integrity. This document summarizes key

safety information from various Safety Data Sheets (SDS) and provides a logical workflow for

its safe handling.

Core Safety & Physicochemical Data
Quantitative data regarding the physical, chemical, and safety properties of H-Lys(Boc)-OH are

summarized below for easy reference and comparison.

Physical and Chemical Properties
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Property Value Source

CAS Number 2418-95-3 [1][2][3][4][5]

Molecular Formula C₁₁H₂₂N₂O₄ [1][2][3][4][5]

Molecular Weight 246.30 g/mol [2][3][5][6]

Appearance
White to off-white crystalline

powder or solid
[1][3][7][8][9]

Melting Point 244 - 250 °C (decomposes) [3][6][7][8][9][10]

Boiling Point ~389.3 °C (estimated) [3][10]

Density ~1.13 g/cm³ (estimated) [3][10]

Solubility

Slightly soluble in water.

Soluble in DMSO and acetic

acid.

[2][6][7][8]

Optical Rotation
[α]20/D +15° to +18° (c=1 in

acetic acid)
[6][9][10]

Flash Point ~203.5 °C [3]

Storage Temperature
2-8°C, desiccated and

protected from light
[3][6][9][11]

Toxicological and Hazard Information
Comprehensive toxicological data for H-Lys(Boc)-OH is not readily available in the provided

search results. However, the substance is generally not classified as hazardous.[12][13]
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Hazard Category Information Source

Acute Toxicity
No data available. Not

expected to be acutely toxic.
[1][11]

Skin Corrosion/Irritation May cause skin irritation. [14]

Serious Eye Damage/Irritation
May cause serious eye

irritation.
[14]

Respiratory/Skin Sensitization No data available. [1]

Germ Cell Mutagenicity No data available. [1]

Carcinogenicity
Not identified as a carcinogen

by IARC, NTP, or OSHA.
[1]

Reproductive Toxicity No information available. [11]

Specific Target Organ Toxicity
May cause respiratory

irritation.
[14]

Fire and Explosion Hazards
Hazard Details Source

Flammability Combustible solid. [6][15]

Suitable Extinguishing Media

Water spray, alcohol-resistant

foam, dry chemical, or carbon

dioxide.

[1][12]

Hazardous Combustion

Products

Carbon oxides, Nitrogen

oxides (NOx).
[1]

Special Firefighting

Procedures

Wear self-contained breathing

apparatus (SCBA) and full

protective gear.

[1][12]

Explosion Hazard
Enrichment of fine dust can

lead to a risk of dust explosion.
[13]
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Experimental Protocols
Detailed experimental protocols for determining the safety parameters of H-Lys(Boc)-OH are

not explicitly provided in standard Safety Data Sheets. The data presented are typically

generated using standardized methodologies, such as those established by the OECD

(Organisation for Economic Co-operation and Development) Guidelines for the Testing of

Chemicals.

For instance:

Melting Point: Determined using a capillary melting point apparatus, following a method like

OECD Guideline 102.

Water Solubility: Assessed using a method such as the flask method described in OECD

Guideline 105.

Acute Toxicity: While not available for this specific compound, studies would typically follow

OECD Guidelines for oral, dermal, or inhalation toxicity (e.g., OECD 420, 402, 403).

Researchers should consult these standardized guidelines for detailed experimental

procedures.

Safe Handling and Emergency Procedures
Based on the available safety data, a logical workflow for handling H-Lys(Boc)-OH is essential.

Personal Protective Equipment (PPE) and Engineering
Controls

Engineering Controls: Use in a well-ventilated area. Local exhaust ventilation is

recommended where dust is generated.[11]

Eye/Face Protection: Wear safety glasses with side-shields or goggles.[1][6][14]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[1][6][12][14]

Respiratory Protection: For operations generating significant dust, a NIOSH-approved N95

respirator is recommended.[6][15]
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First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention if symptoms persist.[1][12]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing. Seek

medical attention if irritation occurs.[1][12][14]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower

and upper eyelids. Remove contact lenses if present and easy to do. Seek medical attention.

[1][12][14]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.[1][11][12]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical workflow for the safe handling of H-Lys(Boc)-OH,

from receipt of the chemical to its final disposal.
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Caption: Logical workflow for the safe handling of H-Lys(Boc)-OH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b556987?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This guide is intended for use by qualified individuals trained in handling potentially hazardous

chemicals. Always refer to the most current Safety Data Sheet provided by the supplier before

use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

